Cas no 5382-42-3 (2-Quinolinecarboxamide)

2-Quinolinecarboxamide Properties

Names and Identifiers

• 2-Quinolinecarboxamide
• Quinoline-2-carboxamide
• 2-formamidoquinoline
• 2-quinaldamide
• Quinoline-2-carboxylic acid amide
• quinolinecarboxamide
• quinolinyl-2-carboxamide
• ZEXKKIXCRDTKBF-UHFFFAOYSA-N
• SCHEMBL367913
• quinoline-2-carboxamide
• DTXSID40202102
• SCHEMBL9596544
• CS-0155992
• Z33546469
• DB-071746
• TS-02342
• D83418
• 5382-42-3
• MFCD01366548
• quinoline carboxamide
• AKOS008937524
• aminocarbonylquinoline
• SB67698
• DTXCID00124593
• +Expand

• MDL： MFCD01366548
• InChIKey： ZEXKKIXCRDTKBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2O/c11-10(13)9-6-5-7-3-1-2-4-8(7)12-9/h1-6H,(H2,11,13)
• SMILES： C1=CC=C2C(=C1)C=CC(=N2)C(=O)N

Computed Properties

• Exact Mass: 172.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.064
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 56Ų

Experimental Properties

• LogP: 2.03400
• PSA: 55.98000
• Refractive Index: 1.678
• Boiling Point: 421.3°C at 760 mmHg
• Flash Point: 208.6°C
• Density: 1.27